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Compound of Interest
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Cat. No.: B8019623

A comprehensive review of the existing scientific literature reveals a significant scarcity of in-
depth research on Gynuramide compounds. While the name suggests a class of amides
derived from the genus Gynura, a plant group known for its rich phytochemistry and use in
traditional medicine, detailed studies on the isolation, biological activity, and mechanisms of
action of Gynuramides are notably absent. The most prominently cited member, Gynuramide
IV, has been identified in several plant species, yet its pharmacological profile remains largely
uncharacterized.

This technical guide aims to provide a thorough overview of the currently available information
on Gynuramide compounds. Due to the limited specific data, this review will also encompass
the broader context of bioactive compounds isolated from the Gynura genus, offering insights
into the potential, yet unexplored, therapeutic relevance of Gynuramides.

Gynuramide IV: The Sole Identified Compound

To date, the scientific literature predominantly refers to a single compound within this potential
class: Gynuramide IV.

Chemical Structure and Properties

Gynuramide IV is a complex lipid molecule, structurally identified as a ceramide. Its chemical
name is (2R)-N-((1S,2S,3R,7E)-2,3-dihydroxy-1-(hydroxymethyl)-7-heptadecen-1-yl)-2-
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hydroxydocosanamide. The structure consists of a long-chain amino alcohol (sphingoid base)
linked via an amide bond to a fatty acid.

Compound Molecular Formula Molecular Weight Chemical Structure

A ceramide with a C18
Gynuramide IV C40H79NO5 669.0 g/mol sphingoid base and a
C22 fatty acid.

Table 1: Physicochemical Properties of Gynuramide IV.

Isolation of Gynuramide IV

Gynuramide IV has been reported as a constituent of several plant species, notably outside the
Gynura genus. Its isolation has been documented from:

o Khaya senegalensis: A plant belonging to the Meliaceae family.
e Eucommia ulmoides: A species from the Eucommiaceae family.

The isolation of Gynuramide IV from these sources suggests a wider distribution of this
compound in the plant kingdom than its name might imply.

Experimental Protocol for Isolation (General Approach):

The general methodology for isolating ceramide-like compounds such as Gynuramide IV from
plant material typically involves the following steps. It is important to note that a specific,
detailed protocol for Gynuramide 1V is not readily available in the literature.
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 To cite this document: BenchChem. [Gynuramide Compounds: A Comprehensive Review of
a Sparsely Explored Phytochemical Class]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8019623#comprehensive-literature-review-of-
gynuramide-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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